Cas no 877636-38-9 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate
• CAS No: 877636-38-9
• MF: C₁₉H₁₅N₃O₆S
• MW: 413.403903245926
• CID: 5767657
• PubChem ID: 7217937
• Update Time: 2025-10-05

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-nitrobenzoate
• SR-01000020399-1
• 877636-38-9
• AKOS024654791
• SR-01000020399
• F2510-0120
• 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-nitrobenzoate
• 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate
• 4H-Pyran-4-one, 2-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-5-[(2-nitrobenzoyl)oxy]-
• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate

• Inchi： 1S/C19H15N3O6S/c1-11-7-12(2)21-19(20-11)29-10-13-8-16(23)17(9-27-13)28-18(24)14-5-3-4-6-15(14)22(25)26/h3-9H,10H2,1-2H3
• InChI Key： YDLDBDGPHKUYHH-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CC1=CC(C(=CO1)OC(C1C=CC=CC=1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 413.06815638g/mol
• Monoisotopic Mass: 413.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 632.8±55.0 °C(Predicted)
• pka: 1.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate

Recent Advances in the Study of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate (CAS: 877636-38-9)

The compound 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate (CAS: 877636-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining pyrimidine, pyran, and nitrobenzoate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. The compound's stability under different physiological conditions has also been evaluated, revealing its suitability for further preclinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In terms of biological activity, preliminary studies suggest that 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of kinases involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its interaction with cellular receptors has been explored, highlighting its potential as a targeted therapeutic agent.

Recent in vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. These studies have demonstrated favorable bioavailability and tissue distribution profiles, which are essential for its development as a drug candidate. Moreover, toxicity assessments have indicated a relatively safe profile at therapeutic doses, although further long-term studies are warranted to confirm these findings.

The potential applications of this compound extend beyond anti-inflammatory therapies. Researchers are investigating its efficacy in oncology, particularly in targeting cancer cell proliferation and metastasis. Early results are encouraging, with the compound showing selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is attributed to its unique mechanism of action, which disrupts specific signaling pathways critical for cancer cell survival.

In conclusion, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-nitrobenzoate (CAS: 877636-38-9) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a strong candidate for further development. Future research should focus on elucidating its precise mechanisms of action, optimizing its therapeutic efficacy, and conducting comprehensive safety evaluations to pave the way for clinical trials.